N-(3-(1,3-dimethyl-1H-pyrazole-4-sulfonamido)-4-methoxyphenyl)acetamide

• IUPAC Name: N-[3-[(1,3-dimethylpyrazol-4-yl)sulfonylamino]-4-methoxyphenyl]acetamide
• InChI: InChI=1S/C14H18N4O4S/c1-9-14(8-18(3)16-9)23(20,21)17-12-7-11(15-10(2)19)5-6-13(12)22-4/h5-8,17H,1-4H3,(H,15,19)
• InChI Key: HJGVAAGXHWZHTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1S(=O)(=O)NC2=C(C=CC(=C2)NC(=O)C)OC)C
• Molecular Formula: C14H18N4O4S
• Molecular Weight: 338.38 g/mol
• CAS No.: 1170044-09-3

Description

Pyrazole-sulfonamide derivatives are known for their diverse pharmacological effects. They have been synthesized from 1-(4-aminophenyl)-4-benzoyl-5-phenyl-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide. These compounds have been tested for their in vitro antiproliferative activities against HeLa and C6 cell lines.

Synthesis Analysis

The synthesis of pyrazole-sulfonamide derivatives involves the use of 1-(4-aminophenyl)-4-benzoyl-5-phenyl-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide. The newly synthesized sulfonamides were characterized by FT-IR, 1H NMR, 13C NMR, and elemental analyses.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrazole-sulfonamide derivatives have not been detailed in the sources I found.

Scientific Research Applications

Synthesis and Biological Activities

The synthesis of polymethoxylated-pyrazoline benzene sulfonamides, including derivatives structurally related to N-(3-(1,3-dimethyl-1H-pyrazole-4-sulfonamido)-4-methoxyphenyl)acetamide, has been investigated for their potential cytotoxic activities on tumor and non-tumor cell lines, as well as their inhibitory effects on carbonic anhydrase isoenzymes (hCA I and hCA II). These compounds demonstrated superior carbonic anhydrase inhibitory activity compared to the reference compound acetazolamide, with inhibition constants in the range of 26.5–55.5 nM against hCA I and 18.9–28.8 nM against hCA II, respectively (Kucukoglu et al., 2016).

Another study synthesized pyrazoline benzensulfonamides with carbonic anhydrase and acetylcholinesterase inhibitors, showing low cytotoxicity. These compounds inhibited cytosolic hCA I and hCA II isoenzymes, with Ki values in the range of 27.9 ± 3.2-74.3 ± 28.9 nM and 27.4 ± 1.4-54.5 ± 11.6 nM, respectively, indicating their potential as novel CA or AChE inhibitor candidates based on enzyme inhibition potencies with low cytotoxicity and tumor selectivity (Ozmen Ozgun et al., 2019).

Future Directions

The future directions for research on pyrazole-sulfonamide derivatives could involve further exploration of their antiproliferative activities and potential as anticancer agents. More studies are needed to understand their mechanism of action and to assess their safety and efficacy.